Methyl N-({(2s,3s)-3-[(Propylamino)carbonyl]oxiran-2-Yl}carbonyl)-L-Isoleucyl-L-Prolinate

• IUPAC Name: methyl (2S)-1-[(2S,3S)-3-methyl-2-[[(2S,3S)-3-(propylcarbamoyl)oxirane-2-carbonyl]amino]pentanoyl]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C19H31N3O6/c1-5-9-20-16(23)14-15(28-14)17(24)21-13(11(3)6-2)18(25)22-10-7-8-12(22)19(26)27-4/h11-15H,5-10H2,1-4H3,(H,20,23)(H,21,24)/t11-,12-,13-,14-,15-/m0/s1
• InChI Key: XGWSRLSPWIEMLQ-YTFOTSKYSA-N
• Canonical SMILES: CCCNC(=O)C1C(O1)C(=O)NC(C(C)CC)C(=O)N2CCCC2C(=O)OC
• Isomeric SMILES: CCCNC(=O)[C@@H]1[C@H](O1)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N2CCC[C@H]2C(=O)OC
• Molecular Formula: C19H31N3O6
• DSSTOX Substance ID: DTXSID50881386
• Molecular Weight: 397.5 g/mol
• CAS RN: 147859-80-1

Description

CA-074 methyl ester is a cell-permeable analog of CA-074, known for its role as a specific inhibitor of cathepsin B, an intracellular cysteine protease. This compound has shown significant bioactivities, including neuroprotective, anti-cancer, and anti-inflammatory effects .

Scientific Research Applications

CA-074 methyl ester has a wide range of scientific research applications:

Neuroprotection: It has been used to study the role of cathepsin B in neurodegenerative diseases and has shown potential in protecting neurons from damage

Cancer Research: It is used to investigate the role of cathepsin B in cancer cell metastasis and has demonstrated anti-cancer properties by inhibiting tumor growth and metastasis.

Inflammation: The compound has anti-inflammatory effects and is used in research to understand the mechanisms of inflammation and develop anti-inflammatory therapies.

Bone Resorption: It has been shown to inhibit bone resorption in rodent models, making it useful in studies related to osteoporosis and other bone diseases.

Mechanism of Action

CA-074 methyl ester exerts its effects by inhibiting cathepsin B. Once inside the cell, it is hydrolyzed by esterases to release the active inhibitor, CA-074. This active form binds to the active site of cathepsin B, blocking its proteolytic activity. This inhibition prevents the enzyme from degrading its substrates, thereby exerting neuroprotective, anti-cancer, and anti-inflammatory effects .

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.

Biochemical Analysis

Biochemical Properties

CA-074 methyl ester plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules. Specifically, it is a specific inhibitor of Cathepsin B . The nature of these interactions involves the inhibition of Cathepsin B, which leads to its various bioactivities .

Cellular Effects

CA-074 methyl ester has profound effects on various types of cells and cellular processes. It influences cell function by inhibiting Cathepsin B . This inhibition can impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The mechanism of action of CA-074 methyl ester involves its binding interactions with biomolecules and its inhibition of Cathepsin B . This leads to changes in gene expression and impacts its effects at the molecular level .

Preparation Methods

CA-074 methyl ester is synthesized from its parent compound, CA-074, through esterification. The synthetic route involves the reaction of CA-074 with methanol in the presence of an acid catalyst to form the methyl ester derivative . Industrial production methods typically involve large-scale esterification processes under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

CA-074 methyl ester undergoes several types of chemical reactions, including:

Hydrolysis: The ester bond in CA-074 methyl ester can be hydrolyzed by intracellular esterases, converting it back to the active form, CA-074.

Inhibition Reactions: It specifically inhibits cathepsin B and, to a lesser extent, cathepsin L

Binding Reactions: It binds to the active site of cathepsin B, preventing the enzyme from interacting with its natural substrates.

Common reagents and conditions used in these reactions include methanol, acid catalysts for esterification, and intracellular esterases for hydrolysis. The major product formed from the hydrolysis of CA-074 methyl ester is CA-074 .

Comparison with Similar Compounds

CA-074 methyl ester is unique due to its cell-permeable nature and specific inhibition of cathepsin B. Similar compounds include:

CA-074: The parent compound, which is not cell-permeable and requires esterification to form CA-074 methyl ester.

E-64: Another cysteine protease inhibitor, but it inhibits a broader range of proteases compared to the specificity of CA-074 methyl ester.

Z-FA-FMK: A synthetic inhibitor of cathepsin B, but it lacks the cell-permeable properties of CA-074 methyl ester.

These comparisons highlight the specificity and cell-permeability of CA-074 methyl ester, making it a valuable tool in research applications.